Cas no 2206-50-0 (1,3-Benzenediol,4-(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzenediol,4-(1,1-dimethylethyl)-
• CAS No: 2206-50-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 278251
• PubChem ID: 3014087
• Update Time: 2025-04-19

1,3-Benzenediol,4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-(1,1-dimethylethyl)-
• 4-tert-butylbenzene-1,3-diol
• 2.4-Dihydroxy-1-tert.-butyl-benzol
• 3-hydroxy-4-tert-butylphenol
• 4-(1,1-dimethylethyl)-1,3-benzenediol
• 4-(tert-Butyl)-1,3-dihydroxybenzene
• 4-TERT-BUTYLRESO
• 4-tert-Butyl-resorcin
• 4-tert-butylresorcinol
• 4-tert-Butyl-resorcinol
• AC1MHZ5O
• AG-E-61228
• CTK4E8450
• Resorcinol, 4-tert-butyl-
• Resorcinol,4-tert-butyl- (7CI,8CI)
• 2206-50-0
• AKOS022637226
• 1,3-Benzenediol, 4-(1,1-dimethylethyl)-
• 4-t-butylresorcinol
• E10076
• DTXSID80176550
• 4-tert-butylbenzene-1, 3-diol
• 4-(tert-butyl)benzene-1,3-diol
• SCHEMBL71137

• Inchi： 1S/C10H14O2/c1-10(2,3)8-5-4-7(11)6-9(8)12/h4-6,11-12H,1-3H3
• InChI Key： YBKODUYVZRLSOK-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C)(C)C)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 283.7°Cat760mmHg
• Flash Point: 133.9°C
• Refractive Index: 1.545
• PSA: 40.46